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Compound Name: Hirudin (55-65) (sulfated)

Cat. No.: B12390937

Get Quote

Abstract & Introduction
Thrombin is a central serine protease in the coagulation cascade, possessing two distinct

electropositive binding domains: the Catalytic Active Site and Anion-Binding Exosite I. While

full-length Hirudin inhibits both sites, the C-terminal fragment Hirudin (55-65) sulfated is a

highly specific Exosite I inhibitor.

This specificity presents a unique challenge in assay design. Unlike direct active-site inhibitors

(e.g., Argatroban), Hirudin (55-65) sulfated does not inhibit the hydrolysis of small synthetic

substrates (like S-2238) because these small molecules do not require Exosite I for binding.

Therefore, standard chromogenic assays often yield false negatives.

This guide details the correct methodologies for characterizing Hirudin (55-65) sulfated,

focusing on the Fibrinogen Clotting Assay (Thrombin Time) as the gold standard for functional

validation, while explicitly cautioning against inappropriate chromogenic workflows.

Mechanism of Action
To design valid experiments, one must understand the structural biology of the inhibition.
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The Peptide: Hirudin (55-65) sulfated (Sequence: Asp-Phe-Glu-Glu-Ile-Pro-Glu-Glu-

Tyr(SO3H)-Leu-Gln) mimics the C-terminal tail of native hirudin.

The Target: It binds exclusively to Exosite I on Thrombin.

The Effect: It physically blocks the docking of macromolecular substrates like Fibrinogen and

PAR-1 (Platelet Receptor), preventing clot formation and platelet activation.[1] However, the

catalytic active site remains open, allowing small molecules to enter and be cleaved.

Role of Sulfation: The sulfation of Tyrosine 63 is critical, increasing binding affinity (

) by approximately 5-10 fold compared to the non-sulfated variant (

nM vs.

nM).

Visualizing the Interaction
The following diagram illustrates why small substrates fail to detect inhibition while fibrinogen is

blocked.
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Figure 1: Mechanism of Exosite I inhibition. Note that the active site remains accessible to

small substrates even when Hirudin (55-65) is bound to Exosite I.
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Materials and Handling
Peptide Reconstitution & Storage

Solubility: Soluble in water or neutral buffers (PBS, Tris).

Stock Solution: Prepare a 1 mM stock in deionized water or 50 mM Tris-HCl (pH 7.4).

Stability:

Lyophilized: Stable at -20°C for >1 year.

In Solution: Aliquot and store at -80°C. Avoid repeated freeze-thaw cycles.

pH Warning:Avoid alkaline conditions (pH > 9.0). High pH can cause hydrolysis of the

sulfate group on Tyr63, converting the peptide to the low-affinity non-sulfated form.

Adsorption: Use polypropylene or siliconized glass tubes. Add 0.1% BSA (Bovine Serum

Albumin) to assay buffers to prevent peptide loss to plastic surfaces.

Protocol 1: Fibrinogen Clotting Assay (Gold
Standard)
This assay measures the prolongation of clotting time, which is the direct physiological

consequence of Exosite I blockade.

Reagents
Assay Buffer: 50 mM Tris-HCl, 150 mM NaCl, 0.1% PEG-6000 or 0.1% BSA, pH 7.4.

Human Thrombin: Dilute to ~2-5 NIH Units/mL in Assay Buffer. (Target a baseline clotting

time of 15-20 seconds).

Fibrinogen Solution: 2-4 mg/mL bovine or human fibrinogen in Assay Buffer.

Hirudin (55-65) Sulfated: Serial dilutions (e.g., 0, 10, 50, 100, 250, 500, 1000 nM).

Experimental Workflow
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Preparation: Pre-warm all reagents to 37°C.

Incubation:

In a coagulometer cuvette or glass tube, add 100 µL of Thrombin.

Add 50 µL of Hirudin (55-65) Sulfated (various concentrations).

Incubate for 2 minutes at 37°C to allow equilibrium binding to Exosite I.

Initiation:

Add 200 µL of Fibrinogen Solution.

Immediately start the timer.

Measurement: Record the time to visible clot formation (turbidity increase or mechanical

detection).

Data Analysis
Baseline: Control (0 nM inhibitor) should clot in ~15-20 seconds.

Plot: Construct a dose-response curve: [Inhibitor] (x-axis) vs. Clotting Time (y-axis).

Result: You will observe a dose-dependent prolongation of clotting time.

IC50 Determination: The concentration required to double the baseline clotting time.

Protocol 2: Competitive Binding (Advanced)
Since direct chromogenic assays fail, a competitive assay can be used if precise

determination is required without using fibrinogen. This relies on displacing a known Exosite I
ligand.

Method: Surface Plasmon Resonance (SPR) or Fluorescence Polarization.

Setup: Immobilize Thrombin on a chip (SPR).
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Competitor: Flow Hirudin (55-65) Sulfated.[2][3]

Validation: Compare binding curves of Sulfated (

nM) vs. Non-Sulfated (

nM) variants.

Critical Warning: The Chromogenic Trap
Do NOT use standard S-2238 / S-2266 assays for this peptide.

Many researchers attempt to use the standard chromogenic substrate S-2238 (H-D-Phe-Pip-

Arg-pNA) to measure inhibition.

Observation: You will see 0% inhibition, or potentially a slight activation (10-20% increase in

rate).

Reason: S-2238 is a small tripeptide that enters the active site directly. It does not interact

with Exosite I. Therefore, Hirudin (55-65) binding to Exosite I does not sterically hinder S-

2238 hydrolysis.

Exception: This assay can be used only if you are measuring the allosteric effect of the

peptide on the active site, but not for determining inhibitory potency.

Decision Matrix for Assay Selection
Goal Recommended Assay Expected Outcome

Check Biological Activity
Fibrinogen Clotting (Thrombin

Time)

Dose-dependent increase in

clotting time.

Determine Affinity (

)

SPR / Isothermal Titration

Calorimetry nM.

Check Active Site Blockade Chromogenic (S-2238)
NO INHIBITION (Negative

Control).

Comparative Data: Sulfated vs. Non-Sulfated[4]
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The following table summarizes the performance differences, highlighting the necessity of the

sulfate group for high-affinity applications.

Feature Hirudin (55-65) Sulfated
Hirudin (55-65) Non-

Sulfated

Sequence ...Glu-Glu-Tyr(SO3H)-Leu-Gln ...Glu-Glu-Tyr-Leu-Gln

Target Site Thrombin Exosite I Thrombin Exosite I

Binding Affinity (

)
~54 nM (High Affinity) ~290 nM (Moderate Affinity)

Clotting Inhibition Potent ~5-10x less potent

Chromogenic Inhibition None None

Troubleshooting Guide
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Yes
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Yes
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Figure 2: Troubleshooting logic flow for Hirudin (55-65) assays.

References
Stone, S. R., & Hofsteenge, J. (1986). Kinetics of the inhibition of thrombin by hirudin.[4]

Biochemistry, 25(16), 4622-4628.[4] Link

Maraganore, J. M., et al. (1989). Design and characterization of hirulogs: a novel class of

bivalent peptide inhibitors of thrombin. Biochemistry, 29(30), 7095-7101. Link

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12390937/docs?utm_src=pdf-body-img#application-note-thrombin-inhibition-assay-methods-using-hirudin-55-65-sulfated-1
https://patents.google.com/patent/US5196404A/en
https://patents.google.com/patent/US5196404A/en
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F3740956%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F2207078%2F
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390937?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Naski, M. C., et al. (1990). The COOH-terminal domain of hirudin: an exosite-directed

competitive inhibitor of the interaction of alpha-thrombin with fibrinogen. Journal of Biological

Chemistry, 265(23), 13484-13489. Link

Sigma-Aldrich. Hirudin (54-65) sulfated Product Information. Link

Diapharma. Chromogenic Substrate S-2238 Technical Guide. Link

Bagdy, D., et al. (1992). Hirudin (54-65) sulfated vs non-sulfated affinity comparison.
Thrombosis Research, 67(3), 325-336.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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